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Compound of Interest

Compound Name: JHU-083

Cat. No.: B10818697 Get Quote

JHU-083 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of JHU-083 in experiments. Find

answers to frequently asked questions, troubleshooting guidance, and detailed experimental

protocols.

Frequently Asked Questions (FAQs)
Q1: Why are fresh solutions of JHU-083 required for experiments?

Freshly prepared solutions of JHU-083 are critical for experimental success due to the

compound's inherent instability in solution.[1] Over time, JHU-083 can degrade, leading to a

loss of potency and potentially yielding inconsistent or unreliable results. To ensure the

accuracy and reproducibility of your experiments, it is strongly recommended to prepare

solutions immediately before use.[1]

Q2: What is JHU-083 and what is its mechanism of action?

JHU-083 is an orally bioavailable prodrug of the glutamine antagonist 6-diazo-5-oxo-L-

norleucine (DON).[2][3] As a prodrug, JHU-083 is chemically modified to improve its

pharmacological properties, such as oral bioavailability.[2][3] Once administered, it is converted

into its active form, DON, which then exerts its therapeutic effects. DON targets and inhibits

glutaminase, a key enzyme in glutamine metabolism.[1][4] By blocking glutaminase, JHU-083
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disrupts processes that cancer cells rely on for growth and survival, such as the mTOR

signaling pathway.[5][6]

Q3: How should JHU-083 be stored?

Proper storage of JHU-083 is crucial to maintain its integrity. The powdered form of JHU-083
should be stored at -20°C in the dark for up to three years.[1] It is important to prevent

exposure to moisture. For solutions, as they are unstable, immediate use is recommended.[1] If

short-term storage of a stock solution is unavoidable, it should be aliquoted and stored at

-80°C, though fresh preparation is always preferable.

Q4: How do I prepare JHU-083 solutions for in vitro and in vivo experiments?

For in vitro studies, JHU-083 can be dissolved in sterile water.[7] For in vivo research, it is often

dissolved in sterile phosphate-buffered saline (PBS) or a 50 mM HEPES-buffered saline

solution for oral administration.[7][8][9] When preparing stock solutions, fresh, anhydrous

DMSO can be used.[1] It is recommended to prepare the final working solution immediately

before application in your experiment.
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Issue Potential Cause Recommended Solution

Inconsistent or weaker-than-

expected results between

experiments.

Degradation of JHU-083 in

solution.

Always prepare fresh solutions

of JHU-083 immediately before

each experiment. Avoid using

solutions that have been

stored, even for short periods.

Complete loss of drug activity.

Improper storage of the

powdered JHU-083 or use of

an old, degraded solution.

Ensure the powdered

compound is stored at -20°C in

a dark, dry environment.

Discard any previously

prepared solutions and make a

fresh one.

Precipitation observed in the

working solution.

The solubility limit has been

exceeded, or the solvent is not

appropriate.

Confirm the solubility of JHU-

083 in your chosen solvent.

For aqueous solutions, ensure

the pH is compatible. If using

DMSO for a stock solution,

ensure it is anhydrous.[1]

JHU-083 Properties and Formulation
Compound Specifications

Property Value

Molecular Formula C₁₄H₂₄N₄O₄

Molecular Weight 312.36 g/mol

CAS Number 1998725-11-3

Storage (Powder) -20°C in the dark

Solution Stability Unstable, prepare fresh

Stock Solution Preparation
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Solvent Maximum Concentration Notes

DMSO 62 mg/mL (198.48 mM)
Use fresh, moisture-free

DMSO.[1]

Ethanol 15 mg/mL

Experimental Protocols
In Vitro Cell Viability Assay

Cell Seeding: Plate cells in a 96-well plate at the desired density and allow them to adhere

overnight.

JHU-083 Preparation: Immediately before treatment, dissolve JHU-083 in sterile water or an

appropriate solvent to create a concentrated stock solution.[7]

Serial Dilutions: Perform serial dilutions of the JHU-083 stock solution in the cell culture

medium to achieve the desired final concentrations.

Cell Treatment: Remove the old medium from the cells and add the medium containing the

different concentrations of JHU-083. Include a vehicle-only control.

Incubation: Incubate the cells for the desired treatment duration (e.g., 72 hours).[5]

Viability Assessment: Measure cell viability using a standard method, such as an MTS or

MTT assay, following the manufacturer's instructions.

Data Analysis: Calculate the percentage of viable cells relative to the vehicle control and

determine the IC₅₀ value.

In Vivo Administration in a Mouse Model

Animal Acclimatization: Allow mice to acclimate to the facility for at least one week before the

start of the experiment.

JHU-083 Solution Preparation: Immediately before administration, dissolve JHU-083 in

sterile PBS or 50 mM HEPES-buffered saline to the desired concentration.[7][9] The dosage
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is often calculated based on the molar equivalent of DON.[7]

Oral Administration: Administer the freshly prepared JHU-083 solution to the mice via oral

gavage (p.o.).[9]

Dosing Schedule: Follow the predetermined dosing schedule (e.g., daily or every other day

for a specified number of weeks).[8][9]

Monitoring: Monitor the animals regularly for changes in body weight, tumor size (if

applicable), and overall health.

Endpoint Analysis: At the conclusion of the study, collect tissues for downstream analysis,

such as immunohistochemistry or Western blotting, to assess the effects of JHU-083.
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Caption: Mechanism of action of the JHU-083 prodrug.
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Caption: A generalized experimental workflow emphasizing the use of fresh JHU-083 solutions.
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Inconsistent Experimental Results?

Was the JHU-083 solution prepared fresh?

Yes No

Investigate other experimental variables (e.g., cell passage number, reagent quality). Prepare a fresh solution and repeat the experiment.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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